2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C14H16FN3O/c1-9-4-5-12(15)7-13(9)16-14(19)8-18-11(3)6-10(2)17-18/h4-7H,8H2,1-3H3,(H,16,19)
• InChI Key: GXVQBZDQJYBERL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CN2C(=CC(=N2)C)C
• Molecular Formula: C14H16FN3O
• Molecular Weight: 261.29 g/mol

Description

2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways involved in disease progression. In cancer research, 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression and cell growth. In Alzheimer's and Parkinson's disease research, 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to activate the Nrf2/ARE pathway, which is involved in the protection of neurons against oxidative stress.
Biochemical and Physiological Effects:
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's and Parkinson's disease research, 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to reduce oxidative stress, inflammation, and neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide in lab experiments is its specificity towards certain enzymes and signaling pathways, which allows for targeted research. However, one limitation is the lack of knowledge regarding its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

For 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide research include further investigation into its mechanism of action, toxicity, and potential side effects. Additionally, research into its therapeutic potential in other diseases, such as diabetes and cardiovascular disease, may also be explored. Finally, the development of 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide as a potential drug candidate for clinical trials may be a future direction for research.
Conclusion:
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide is a novel compound with potential therapeutic applications in various diseases. Its specificity towards certain enzymes and signaling pathways makes it a promising candidate for targeted research. Further investigation into its mechanism of action, toxicity, and potential side effects, as well as its therapeutic potential in other diseases, may lead to the development of 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide as a potential drug candidate for clinical trials.

Synthesis Methods

2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 3,5-dimethylpyrazole with 5-fluoro-2-methylbenzoyl chloride, followed by the addition of ethylamine and acetic anhydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's and Parkinson's disease research, 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to have neuroprotective effects and improve cognitive function.